Cas no 1804763-69-6 (Methyl 3-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate)
Methyl 3-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate
-
- Inchi: 1S/C10H6F6INO3/c1-20-6(19)2-4-8(17)7(9(11,12)13)5(3-18-4)21-10(14,15)16/h3H,2H2,1H3
- InChI Key: KLLFGQIWPUWUNS-UHFFFAOYSA-N
- SMILES: IC1C(CC(=O)OC)=NC=C(C=1C(F)(F)F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 375
- XLogP3: 3.4
- Topological Polar Surface Area: 48.4
Methyl 3-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029088674-1g |
Methyl 3-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate |
1804763-69-6 | 97% | 1g |
$1,460.20 | 2022-04-01 |
Methyl 3-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on Methyl 3-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate
Methyl 3-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804763-69-6)
The compound Methyl 3-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804763-69-6) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with several electron-withdrawing groups, including an iodo group, a trifluoromethoxy group, and a trifluoromethyl group. These substituents contribute to the compound's stability, reactivity, and bioavailability, making it a valuable molecule in drug design and synthesis.
Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. The presence of the trifluoromethoxy and trifluoromethyl groups enhances the compound's lipophilicity and metabolic stability, which are critical properties for drug candidates. Additionally, the iodo group at position 3 of the pyridine ring provides a site for further functionalization, enabling the introduction of diverse substituents to optimize pharmacokinetic properties.
The synthesis of Methyl 3-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate involves a multi-step process that typically begins with the preparation of the pyridine core. The introduction of the trifluoromethoxy and trifluoromethyl groups is achieved through nucleophilic aromatic substitution or other advanced coupling reactions. The final step involves the acetylation of the hydroxyl group at position 2 to form the methyl ester, which improves solubility and facilitates further chemical modifications.
In terms of applications, this compound has shown promise in various areas of medicinal chemistry. For instance, it has been used as a building block for constructing heterocyclic compounds with potential anti-inflammatory, antitumor, or antibacterial activities. Recent research has also explored its role in the development of fluorescent probes for bioimaging applications due to its ability to emit light under specific conditions.
The unique combination of substituents on this compound makes it an attractive candidate for further exploration in drug discovery programs. Its ability to undergo various chemical transformations while retaining its core structure allows chemists to design molecules with tailored properties. Moreover, the compound's stability under physiological conditions suggests that it could serve as a lead compound for developing drugs targeting specific biological pathways.
From an environmental perspective, studies have been conducted to assess the biodegradability and ecological impact of this compound. Results indicate that it exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical synthesis. Efforts are ongoing to optimize its production process to minimize waste and reduce its environmental footprint.
In conclusion, Methyl 3-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804763-69-6) is a versatile and intriguing compound with significant potential in pharmaceutical and materials science research. Its unique structure, combined with its favorable chemical properties, positions it as a valuable tool for advancing drug discovery and development efforts.
1804763-69-6 (Methyl 3-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)